Cas no 14206-69-0 (3-Amino-5-hydroxybenzoic acid, Hydrochloric Acid Salt)

• Product name: 3-Amino-5-hydroxybenzoic acid, Hydrochloric Acid Salt
• CAS No: 14206-69-0
• MF: C₇H₈ClNO₃
• MW: 189.596321105957
• MDL: MFCD00043420
• CID: 134508
• PubChem ID: 24229779

3-Amino-5-hydroxybenzoic acid, Hydrochloric Acid Salt Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-hydroxybenzoic acid hydrochloride
• Benzoic acid,3-amino-5-hydroxy-, hydrochloride (1:1)
• 3-aMino-5-hydroxybenzoic acid hydrochloride hydrate
• 3-AMINO-5-HYDROXYBENZOIC ACID HCL
• 3-Carboxy-5-hydroxyanilne hydrochloride, 3-Amino-5-carboxyphenol hydrochloride
• 3-amino-5-hydroxy-benzoic acid hydrochloride
• Benzoic acid, 3-amino-5-hydroxy-, hydrochloride
• AHBA hydrochloride
• Jsp002478
• CXESTILCPSBCGQ-UHFFFAOYSA-N
• SBB091005
• 3-Amino-5-hydroxybenzoic acid, HCl
• 6925AA
• 3-Amino-5-carboxyphenol hydrochloride
• TRA0062631
• OR12368
• 3-Carboxy-5
• SY001026
• CS-W002217
• MFCD00043420
• AMY22886
• DS-16293
• 3-Amino-5-hydroxybenzoic acid--hydrogen chloride (1/1)
• 3-Amino-5-hydroxybenzoicAcidHydrochloride
• SCHEMBL2178065
• A885333
• AKOS015904584
• AC-2425
• 3-Amino-5-hydroxybenzoic acid hydrochloride, >=97.0% (HPLC)
• DTXSID00640480
• FT-0750155
• Benzoic acid, 3-amino-5-hydroxy-, hydrochloride (1:1)
• 3-amino-5-hydroxybenzoic acid;hydrochloride
• 14206-69-0
• 3-Amino-5-hydroxybenzoicacidhydrochloride95%
• 3-Amino-5-hydroxybenzoic acid hydrochloride 95%
• 3-aMino-5-hydroxybenzoic acid hydrochloride hydrate, 95%
• DB-063414
• 3-Amino-5-hydroxybenzoic acid, Hydrochloric Acid Salt

• MDL： MFCD00043420
• Inchi： 1S/C7H7NO3.ClH/c8-5-1-4(7(10)11)2-6(9)3-5;/h1-3,9H,8H2,(H,10,11);1H
• InChI Key： CXESTILCPSBCGQ-UHFFFAOYSA-N
• SMILES： Cl[H].O([H])C1C([H])=C(C([H])=C(C(=O)O[H])C=1[H])N([H])[H]

Computed Properties

• Exact Mass: 189.01900
• Monoisotopic Mass: 189.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6

Experimental Properties

• Boiling Point: 453.4℃ at 760 mmHg
• Flash Point: 228°C
• PSA: 83.55000
• LogP: 2.05580

3-Amino-5-hydroxybenzoic acid, Hydrochloric Acid Salt Security Information

• Hazard Statement： Harmful
• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S22;S26;S36/37/39

3-Amino-5-hydroxybenzoic acid, Hydrochloric Acid Salt Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 3-Amino-5-hydroxybenzoic acid, Hydrochloric Acid Salt

Introduction to 3-Amino-5-hydroxybenzoic acid, Hydrochloric Acid Salt (CAS No. 14206-69-0)

3-Amino-5-hydroxybenzoic acid, Hydrochloric Acid Salt, identified by the Chemical Abstracts Service Number (CAS No.) 14206-69-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, a hydrochloride salt derivative of 3-amino-5-hydroxybenzoic acid, has garnered attention due to its potential applications in medicinal chemistry, particularly in the synthesis of bioactive molecules and as an intermediate in the development of therapeutic agents.

The structure of 3-Amino-5-hydroxybenzoic acid, Hydrochloric Acid Salt consists of a benzoic acid core substituted with an amino group at the 3-position and a hydroxyl group at the 5-position. The hydrochloric acid salt form enhances the solubility and stability of the compound, making it more suitable for various chemical and biological applications. This modification not only improves its handling properties but also influences its interactions with biological targets, which is crucial for drug design and development.

In recent years, there has been growing interest in benzoic acid derivatives due to their diverse biological activities. 3-Amino-5-hydroxybenzoic acid, Hydrochloric Acid Salt has been investigated for its potential role in various pharmacological contexts. For instance, studies have explored its derivatives as inhibitors of enzymes involved in inflammatory pathways. The presence of both amino and hydroxyl functional groups makes this compound a versatile scaffold for further chemical modifications, enabling the synthesis of novel compounds with tailored biological properties.

One of the most compelling aspects of 3-Amino-5-hydroxybenzoic acid, Hydrochloric Acid Salt is its utility as a precursor in the synthesis of more complex molecules. Researchers have utilized this compound to develop new drugs targeting neurological disorders, where precise molecular interactions are critical. The ability to modify the benzoic acid core while maintaining the hydrochloride salt form provides chemists with a flexible platform for innovation.

Recent advancements in computational chemistry have further enhanced the understanding of how 3-Amino-5-hydroxybenzoic acid, Hydrochloric Acid Salt interacts with biological systems. Molecular docking studies have revealed that derivatives of this compound can bind to specific protein targets with high affinity. This insight has paved the way for the design of more effective therapeutic agents with improved pharmacokinetic profiles.

The pharmaceutical industry has also shown interest in 3-Amino-5-hydroxybenzoic acid, Hydrochloric Acid Salt due to its potential as an intermediate in the production of antibiotics and anti-inflammatory drugs. The hydrochloride salt form's stability under various conditions makes it an ideal candidate for industrial-scale synthesis. Additionally, its role in developing photoactive compounds has not been overlooked, as benzoic acid derivatives are known for their ability to absorb light and participate in photochemical reactions.

From a biochemical perspective, 3-Amino-5-hydroxybenzoic acid, Hydrochloric Acid Salt has been studied for its effects on metabolic pathways. Research indicates that certain derivatives can modulate enzymes involved in energy metabolism, offering potential benefits in treating metabolic disorders. This multifaceted utility underscores the importance of this compound in both academic research and industrial applications.

The synthesis of 3-Amino-5-hydroxybenzoic acid, Hydrochloric Acid Salt involves well-established chemical methodologies that ensure high yield and purity. Advances in synthetic techniques have further refined these processes, making it possible to produce large quantities of the compound efficiently. This scalability is essential for meeting the demands of pharmaceutical research and development.

In conclusion, 3-Amino-5-hydroxybenzoic acid, Hydrochloric Acid Salt (CAS No. 14206-69-0) represents a valuable asset in the chemist's toolkit. Its unique structural features and versatile applications make it a cornerstone in the development of new drugs and bioactive molecules. As research continues to uncover new ways to leverage this compound's potential, its significance in pharmaceutical chemistry is only expected to grow.